Cas no 2248198-57-2 ((2R)-2-(3,4-Difluorophenyl)propan-1-amine)

• Product Name: (2R)-2-(3,4-Difluorophenyl)propan-1-amine
• CAS No: 2248198-57-2
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 6056834
• PubChem ID: 68211235
• Update Time: 2025-06-14

(2R)-2-(3,4-Difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507546
• SCHEMBL12182700
• 2248198-57-2
• (2R)-2-(3,4-Difluorophenyl)propan-1-amine

• Inchi： 1S/C9H11F2N/c1-6(5-12)7-2-3-8(10)9(11)4-7/h2-4,6H,5,12H2,1H3/t6-/m0/s1
• InChI Key： KGRMFVYVHCPFET-LURJTMIESA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H](C)CN)F

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-(3,4-Difluorophenyl)propan-1-amine

Recent Advances in the Study of (2R)-2-(3,4-Difluorophenyl)propan-1-amine (CAS: 2248198-57-2)

The compound (2R)-2-(3,4-Difluorophenyl)propan-1-amine (CAS: 2248198-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its difluorophenyl moiety, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the enantioselective synthesis of (2R)-2-(3,4-Difluorophenyl)propan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient catalytic asymmetric route to produce this compound with high enantiomeric purity. The method utilized a chiral palladium catalyst, achieving yields of over 90% and enantiomeric excess (ee) greater than 99%. This advancement is critical for ensuring the consistent quality and efficacy of the compound in subsequent pharmacological studies.

Pharmacological evaluations have revealed that (2R)-2-(3,4-Difluorophenyl)propan-1-amine exhibits potent activity as a serotonin-norepinephrine reuptake inhibitor (SNRI). In vitro assays conducted by researchers at the National Institutes of Health (NIH) showed that the compound has a high affinity for both serotonin (5-HT) and norepinephrine (NE) transporters, with IC50 values in the nanomolar range. These findings suggest its potential utility in treating depression, anxiety, and other mood disorders, where SNRIs are commonly prescribed.

In addition to its CNS applications, (2R)-2-(3,4-Difluorophenyl)propan-1-amine has been investigated for its role in metabolic regulation. A 2024 study published in Nature Chemical Biology highlighted its ability to modulate adipocyte differentiation and lipid metabolism. The compound was found to activate peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of adipogenesis, thereby offering a potential therapeutic avenue for obesity and type 2 diabetes. These dual functionalities underscore the compound's versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of (2R)-2-(3,4-Difluorophenyl)propan-1-amine. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its stability and bioavailability. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, (2R)-2-(3,4-Difluorophenyl)propan-1-amine (CAS: 2248198-57-2) represents a compelling candidate for further development in both CNS and metabolic disorders. Its enantioselective synthesis, robust pharmacological profile, and multifaceted mechanisms of action position it as a valuable asset in the pharmaceutical pipeline. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models, paving the way for potential clinical trials.